![molecular formula C15H11NO3 B6376594 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% CAS No. 1262000-72-5](/img/structure/B6376594.png)
3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% (3C5MCPP95) is a synthetic organic compound that is used in a variety of scientific research applications. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 300.2 g/mol. 3C5MCPP95 is a useful reagent in various organic synthesis reactions and has been used in the synthesis of various biologically active compounds.
Scientific Research Applications
3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% has been used as a reagent in various organic synthesis reactions. It has also been used in the synthesis of biologically active compounds, such as antibiotics and anti-cancer drugs. 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% has also been used in the synthesis of polymers, dyes, and fluorescent probes. Additionally, 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% has been used in the synthesis of various heterocyclic compounds, including pyrazoles, pyridines, and quinolines.
Mechanism of Action
The mechanism of action of 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% is not well understood. However, it is believed that the compound acts as an electron acceptor in organic reactions. Additionally, 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% can act as an oxidizing agent in certain organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% have not been extensively studied. However, the compound is not believed to be toxic and has not been associated with any adverse effects. Additionally, 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% has not been shown to be mutagenic or carcinogenic.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% in laboratory experiments include its high purity and solubility in organic solvents. Additionally, the compound is relatively inexpensive and is readily available. The main limitation of using 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% in laboratory experiments is that the mechanism of action of the compound is not well understood.
Future Directions
The potential future directions for 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% include further research into its mechanism of action, as well as its potential applications in the synthesis of biologically active compounds. Additionally, further research into the effects of 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% on biochemical and physiological processes could provide further insight into the potential applications of the compound. Finally, further research into the potential toxicity of 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% could provide valuable information for scientists working with the compound in laboratory experiments.
Synthesis Methods
3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95% can be synthesized through a two-step reaction. The first step involves the reaction of 3-cyanophenol with 3-methoxycarbonylphenyl bromide in the presence of a base, such as sodium hydroxide, to form 3-cyano-5-(3-methoxycarbonylphenyl)phenol. The second step involves the recrystallization of the product in a solvent, such as ethanol, to obtain the desired purity of 3-Cyano-5-(3-methoxycarbonylphenyl)phenol, 95%.
properties
IUPAC Name |
methyl 3-(3-cyano-5-hydroxyphenyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO3/c1-19-15(18)12-4-2-3-11(7-12)13-5-10(9-16)6-14(17)8-13/h2-8,17H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTOREEOTOMGIRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)C#N)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00684844 |
Source
|
Record name | Methyl 3'-cyano-5'-hydroxy[1,1'-biphenyl]-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00684844 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1262000-72-5 |
Source
|
Record name | Methyl 3'-cyano-5'-hydroxy[1,1'-biphenyl]-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00684844 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.